Cas no 711084-61-6 (Oxazolo[4,5-c]pyridine-6-carboxylicacid)

• Product Name: Oxazolo[4,5-c]pyridine-6-carboxylicacid
• CAS No: 711084-61-6
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 557967
• PubChem ID: 45082516
• Update Time: 2025-11-05

Oxazolo[4,5-c]pyridine-6-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]pyridine-6-carboxylicacid
• Oxazolo[4,5-c]pyridine-6-carboxylic acid (9CI)
• [1,3]oxazolo[4,5-c]pyridine-6-carboxylic acid
• DTXSID20665276
• 711084-61-6
• OXAZOLO[4,5-C]PYRIDINE-6-CARBOXYLIC ACID
• Oxazolo[4,5-c]pyridine-6-carboxylic acid(9ci)
• EN300-679498

• Inchi： 1S/C7H4N2O3/c10-7(11)4-1-6-5(2-8-4)9-3-12-6/h1-3H,(H,10,11)
• InChI Key： KZXKDVZWOVZNAV-UHFFFAOYSA-N
• SMILES： O1C=NC2C=NC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 164.022
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 0.6

Additional information on Oxazolo[4,5-c]pyridine-6-carboxylicacid

Oxazolo[4,5-c]pyridine-6-carboxylic Acid: A Comprehensive Overview

Oxazolo[4,5-c]pyridine-6-carboxylic acid, with the CAS number 711084-61-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The structure of Oxazolo[4,5-c]pyridine-6-carboxylic acid is characterized by a fused oxazole and pyridine ring system, with a carboxylic acid group attached at the 6-position. This structural arrangement imparts distinctive reactivity and functionality to the molecule.

Recent studies have highlighted the importance of Oxazolo[4,5-c]pyridine-6-carboxylic acid in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules with improved pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinase enzymes, making them promising candidates for anti-cancer drug development. The carboxylic acid group in Oxazolo[4,5-c]pyridine-6-carboxylic acid plays a crucial role in these interactions, as it can form hydrogen bonds with key residues in the enzyme's active site.

In addition to its pharmaceutical applications, Oxazolo[4,5-c]pyridine-6-carboxylic acid has also found utility in materials science. Its aromatic heterocyclic structure makes it an attractive candidate for use in organic electronics. A 2023 research article in *Advanced Materials* reported that thin films prepared from this compound exhibit excellent charge transport properties, making them suitable for applications in organic field-effect transistors (OFETs). The unique electronic configuration of Oxazolo[4,5-c]pyridine-6-carboxylic acid enables efficient electron delocalization across the molecule, which is essential for high-performance electronic devices.

The synthesis of Oxazolo[4,5-c]pyridine-6-carboxylic acid involves a multi-step process that typically begins with the preparation of precursor compounds. A common approach involves the condensation of an aldehyde with an amine to form an imine intermediate, followed by cyclization to yield the oxazole ring. Subsequent oxidation and functionalization steps are then employed to introduce the carboxylic acid group at the desired position. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound.

From an analytical standpoint, Oxazolo[4,5-c]pyridine-6-carboxylic acid has been extensively studied using various spectroscopic techniques. For example, nuclear magnetic resonance (NMR) spectroscopy has been used to confirm the regiochemistry of the molecule, while X-ray crystallography has provided insights into its three-dimensional structure. These studies have been instrumental in understanding the relationship between the compound's structure and its functional properties.

Looking ahead, ongoing research is focused on expanding the scope of applications for Oxazolo[4,5-c]pyridine-6-carboxylic acid. Scientists are exploring its potential as a component in advanced sensors and as a precursor for novel polymer materials. Furthermore, efforts are underway to develop more sustainable synthesis routes for this compound, aligning with global trends toward green chemistry.

In conclusion, Oxazolo[4,5-c]pyridine-6-carboxylic acid (CAS No. 711084-61-6) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing modern technology and medicine.